tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate
Overview
Description
Tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate, also known as t-BAC, is an organochlorine compound that has been widely studied in recent years. It has been used in a variety of scientific research applications and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Crystal Structure Analysis : A study by Xia Zou involved the synthesis of a compound similar to tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate, focusing on its crystal structure determined by X-ray diffraction. This research is essential for understanding the molecular configuration and potential applications of such compounds (Zou, 2001).
Creation of Analogs and Derivatives : Research by Sting and Seebach discussed synthesizing derivatives from similar compounds, providing insight into the versatility and adaptability of tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate in creating various analogs (Sting & Seebach, 1996).
Potential as Mcl-1 Antagonists : A study by Bhat et al. synthesized compounds related to tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate and evaluated them as potential Mcl-1 antagonists, indicating their possible use in therapeutic applications (Bhat et al., 2019).
Hexahydropyrrolo Synthesis : Research by Obreza and Urleb involved the synthesis of hexahydropyrrolo and related compounds using tert-butyl 1-hydrazinecarboxylate, highlighting the compound's role in synthesizing complex heterocycles (Obreza & Urleb, 2003).
Synthesis of Fluoroalkyl-Substituted Compounds : Iminov et al. demonstrated the synthesis of fluorinated pyrazole-4-carboxylic acids using tert-butyl 3-(methylamino)but-2-enoate, showcasing the potential for creating fluorinated derivatives (Iminov et al., 2015).
Insecticide Development : Oikawa et al. studied the larvicidal activity of derivatives of tert-butyl compounds against rice stem borers, indicating the compound's potential in developing agricultural insecticides (Oikawa et al., 1994).
properties
IUPAC Name |
tert-butyl N-[(Z)-[amino-(2-chlorophenyl)methylidene]amino]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-15-10(14)8-6-4-5-7-9(8)13/h4-7H,1-3H3,(H2,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIJMJRNJNIGRNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NN=C(C1=CC=CC=C1Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N/N=C(/C1=CC=CC=C1Cl)\N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401157030 |
Source
|
| Record name | 1,1-Dimethylethyl 2-[(2-chlorophenyl)iminomethyl]hydrazinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401157030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-(amino(2-chlorophenyl)methylene)hydrazinecarboxylate | |
CAS RN |
1053655-85-8 |
Source
|
| Record name | 1,1-Dimethylethyl 2-[(2-chlorophenyl)iminomethyl]hydrazinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1053655-85-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl 2-[(2-chlorophenyl)iminomethyl]hydrazinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401157030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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